1-Diazonio-3-methylpent-1-en-2-olate

• CAS No.: 80524-86-3
• Molecular Formula: C6H10N2O
• Molecular Weight: 126.16 g/mol
• IUPAC Name: 1-diazo-3-methylpentan-2-one
• InChI: InChI=1S/C6H10N2O/c1-3-5(2)6(9)4-8-7/h4-5H,3H2,1-2H3
• InChI Key: URGPKWIALKFZID-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C(=O)C=[N+]=[N-]

Description

1-Diazonio-3-methylpent-1-en-2-olate is a chemical compound with the molecular formula C6H8N2O It is known for its unique structure, which includes a diazonium group and an enolate moiety

Preparation Methods

The synthesis of 1-Diazonio-3-methylpent-1-en-2-olate typically involves the reaction of a suitable precursor with a diazotizing agent. One common method involves the reaction of 3-methylpent-1-en-2-one with nitrous acid, which results in the formation of the diazonium salt. The reaction conditions often require low temperatures to stabilize the diazonium group and prevent decomposition .

Chemical Reactions Analysis

1-Diazonio-3-methylpent-1-en-2-olate undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the diazonium group to an amine.

Substitution: The diazonium group can be substituted with other nucleophiles, leading to a variety of products.

Common reagents used in these reactions include reducing agents like sodium borohydride and oxidizing agents like potassium permanganate. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

1-Diazonio-3-methylpent-1-en-2-olate has several scientific research applications:

Chemistry: It is used as an intermediate in organic synthesis, particularly in the formation of complex molecules.

Biology: The compound’s reactivity makes it useful in biochemical studies, such as enzyme inhibition assays.

Industry: Used in the production of dyes and pigments due to its diazonium group.

Mechanism of Action

The mechanism of action of 1-Diazonio-3-methylpent-1-en-2-olate involves the reactivity of the diazonium group. This group can undergo various reactions, such as coupling with aromatic compounds to form azo dyes. The enolate moiety can participate in nucleophilic addition reactions, making the compound versatile in synthetic applications .

Comparison with Similar Compounds

Similar compounds to 1-Diazonio-3-methylpent-1-en-2-olate include:

1-Diazo-3-methyl-pentan-2-one: Similar structure but lacks the enolate moiety.

(1Z,3E)-1-Diazonio-3-methyl-1,3-pentadien-2-olate: Similar diazonium group but different overall structure.

(1Z)-1-Diazonio-3-(4-methylphenyl)-1-buten-2-olate: Contains a phenyl group, making it more complex

These compounds share some reactivity patterns but differ in their specific applications and stability.